4-Stilbenecarboxaldehyde

• Molecular Formula: C15H12O
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 4-(2-phenylethenyl)benzaldehyde
• InChI: InChI=1S/C15H12O/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-12H
• InChI Key: CLXSBHRRZNBTRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)C=O

Description

4-Stilbenecarboxaldehyde is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure described in Example 1 is followed, except that 8.43 g (0.05 mol) of 4-formylbenzoyl chloride, 6.5 g (0.0625 mol) of styrene, 17.5 g (0.05 mol) of tri-n-octylamine, 100 ml of dioxane as the solvent and 0.287 g (0.0005 mol) of bis-(dibenzylideneacetone)-palladium(O) are used. After a reaction time of 2 hours at 120° C., 5.8 g (0.0279 mol) of 4-formylstilbene, corresponding to a yield of 56% of theory, are obtained as yellowish crystals; melting point 112°-113° C.

Synthesis routes and methods II

Procedure details

The procedure described in Example 26 is repeated, but using 4.63 g (25 mmols) of 4-bromobenzaldehyde and 3.16 ml (27.5 mmols) of styrene. After a reaction time of 4 hours at 130° C., 3.74 g (18.0 mmols) of 4-formylstilbene are obtained, corresponding to a yield of 72% of theory (conversion figure 7200; Pd content 0.01 mol %).